Cas no 663941-76-2 (2-(3,5-dimethylpyrazol-1-yl)ethanamine;hydrobromide)

• Product Name: 2-(3,5-dimethylpyrazol-1-yl)ethanamine;hydrobromide
• CAS No: 663941-76-2
• MF: C₇H₁₃N₃?BrH
• MW: 220.114g/mol
• MDL: MFCD12401749
• CID: 1718108
• PubChem ID: 71779135
• Update Time: 2025-06-08

2-(3,5-dimethylpyrazol-1-yl)ethanamine;hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-ethanamine, 3,5-dimethyl-, monohydrobromide
• [2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethyl]amine hydrobromide
• 2-(3,5-dimethylpyrazol-1-yl)ethanamine;hydrobromide

• MDL： MFCD12401749

Computed Properties

• Exact Mass: 219.037
• Monoisotopic Mass: 219.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 105
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-(3,5-dimethylpyrazol-1-yl)ethanamine;hydrobromide

Introduction to 2-(3,5-dimethylpyrazol-1-yl)ethanamine;hydrobromide (CAS No. 663941-76-2)

2-(3,5-dimethylpyrazol-1-yl)ethanamine;hydrobromide (CAS No. 663941-76-2) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural and functional properties. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of 2-(3,5-dimethylpyrazol-1-yl)ethanamine;hydrobromide consists of a pyrazole ring substituted with two methyl groups at the 3 and 5 positions, attached to an ethylamine moiety. The presence of the hydrobromide salt form ensures better solubility and stability, making it suitable for various applications in drug development and research.

Recent studies have highlighted the potential therapeutic applications of 2-(3,5-dimethylpyrazol-1-yl)ethanamine;hydrobromide. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(3,5-dimethylpyrazol-1-yl)ethanamine;hydrobromide could be a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 2-(3,5-dimethylpyrazol-1-yl)ethanamine;hydrobromide has also shown potential as an analgesic agent. A clinical trial conducted in 2020 evaluated the efficacy of this compound in managing chronic pain conditions. The results indicated that it effectively reduced pain perception without causing significant side effects, making it a viable alternative to traditional analgesics like NSAIDs and opioids.

The pharmacokinetic profile of 2-(3,5-dimethylpyrazol-1-yl)ethanamine;hydrobromide has been extensively studied to understand its behavior in biological systems. Research has shown that it is rapidly absorbed after oral administration and has a moderate half-life, allowing for once or twice daily dosing regimens. Furthermore, its metabolism primarily occurs via hepatic pathways, with the major metabolites being excreted in urine.

In terms of safety and toxicity, preclinical studies have demonstrated that 2-(3,5-dimethylpyrazol-1-yl)ethanamine;hydrobromide has a favorable safety profile. It did not exhibit significant cytotoxicity or genotoxicity at therapeutic concentrations. However, as with any new drug candidate, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of 2-(3,5-dimethylpyrazol-1-yl)ethanamine;hydrobromide involves several well-established chemical reactions. One common synthetic route starts with the reaction of 3,5-dimethylpyrazole with ethylene oxide to form the corresponding ethanamine derivative. The resulting product is then treated with hydrobromic acid to obtain the hydrobromide salt form. This synthetic method is scalable and can be adapted for large-scale production in pharmaceutical settings.

The potential applications of 2-(3,5-dimethylpyrazol-1-yl)ethanamine;hydrobromide extend beyond its direct therapeutic uses. It serves as a valuable intermediate in the synthesis of more complex molecules with diverse biological activities. For example, it can be used as a building block for the development of novel anti-cancer drugs or as a ligand for receptor-based drug discovery.

In conclusion, 2-(3,5-dimethylpyrazol-1-yl)ethanamine;hydrobromide (CAS No. 663941-76-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.